5-Bromo-6-chloro-N,N-dimethylpyridin-2-amine
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Overview
Description
Scientific Research Applications
Catalyzed Amination Reactions : Ji, Li, and Bunnelle (2003) demonstrated that 5-bromo-2-chloropyridine can be aminated using a palladium-Xantphos complex, leading to high yields and excellent chemoselectivity (Ji, Li, & Bunnelle, 2003).
Regioselective Displacement Reactions : Doulah et al. (2014) investigated the regioselective displacement reaction of ammonia with 5-bromo-2,4-dichloro-6-methylpyrimidine, leading to the formation of 5-bromo-2-chloro-6-methylpyrimidin-4-amine (Doulah et al., 2014).
Bipyrimidine Derivatives Synthesis : Kowalewski et al. (1981) explored the synthesis of bipyrimidine derivatives using 5-bromo-N,N-dimethylpyrimidin-2-amine, although these products showed limited activity as amplifiers of phleomycin (Kowalewski et al., 1981).
Synthesis of Pyrimido Thiadiazine Derivatives : Rahimizadeh et al. (2007) demonstrated a method for obtaining 5-Bromo-2-chloro-4-methyl-6-(1-methylhydrazino)pyrimidine, which was further used to create 3-(alkylsulfanyl)-7-chloro-1,5-dimethyl-1H-pyrimido[4,5-e][1,3,4]thiadiazine derivatives (Rahimizadeh, Nikpour, & Bakavoli, 2007).
Amination of Halogenopyridines : The research by Does and Hertog (2010) on the amination of various halogenopyridines, including 5-bromo-2-t-butylpyridine, contributes to the understanding of the reactions and mechanisms involved (Does & Hertog, 2010).
Thiazolo Pyrimidine Derivatives Synthesis : Bakavoli, Nikpour, and Rahimizadeh (2006) synthesized 4-Amino-5-bromo-2-substituted-aminopyrimidines, leading to new thiazolo[4,5-d] pyrimidine derivatives (Bakavoli, Nikpour, & Rahimizadeh, 2006).
Safety And Hazards
properties
IUPAC Name |
5-bromo-6-chloro-N,N-dimethylpyridin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrClN2/c1-11(2)6-4-3-5(8)7(9)10-6/h3-4H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLUIGTZUBROYNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=C(C=C1)Br)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.51 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-6-chloro-N,N-dimethylpyridin-2-amine |
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